Cas no 34941-91-8 (2-Chloro-4-fluoropyridine)

• Product Name: 2-Chloro-4-fluoropyridine
• CAS No: 34941-91-8
• MF: C₅H₃ClFN
• MW: 131.535423517227
• MDL: MFCD04039345
• CID: 54344
• PubChem ID: 160870995
• Update Time: 2025-04-18

2-Chloro-4-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-fluoropyridine
• 2-chloro-4-flouropyridine
• 2-chloro-4-fluoro-pyridine
• 2-Cl-4-F-C5H3N
• PYRIDINE,2-CHLORO-4-FLUORO
• BCP05875
• AKOS005064105
• C2627
• MFCD04039345
• EN300-93196
• AB17349
• Boc-(S)-3-Amino-4-(2-furyl)butanoicacid
• A6132
• SCHEMBL45510
• 2-Chloro-4-fluoropyridine, AldrichCPR
• J-400288
• 34941-91-8
• AM20070068
• DTXSID20382299
• FT-0639221
• AC-10871
• CS-W007987
• AS-8192
• FGSAQRJRWCZLOB-UHFFFAOYSA-N
• PYRIDINE, 2-CHLORO-4-FLUORO-
• 2-Chloro-4-fluoropyridine,98%
• DB-011989
• STK664296
• DTXCID40333324

• MDL： MFCD04039345
• Inchi： 1S/C5H3ClFN/c6-5-3-4(7)1-2-8-5/h1-3H
• InChI Key： FGSAQRJRWCZLOB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)F
• BRN： 1634747

Computed Properties

• Exact Mass: 130.99400
• Monoisotopic Mass: 130.994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 78.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 12.9A^2

Experimental Properties

• Color/Form: Colorless Transparent Liquid
• Density: 1.456
• Melting Point: No data available
• Boiling Point: 140°C(lit.)
• Flash Point: 140°C
• Refractive Index: 1.4990-1.5030
• PSA: 12.89000
• LogP: 1.87410
• Solubility: Insoluble in water

2-Chloro-4-fluoropyridine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H301,H310,H330,H315,H335,H318,H226
• Warning Statement： P301,P310,P303
  P361
  P353,P304
  P340-P305
  P351
  P338,P320,P330,P361,P405,P501A
• Hazardous Material transportation number：1993
• Hazard Category Code： 20/21/22-36/37/38-10
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• Storage Condition：Store at room temperature
• Packing Group：III
• Risk Phrases：R20/21/22
• Packing Group：III